Cas no 1807010-02-1 (3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide
• CAS No: 1807010-02-1
• MF: C₆H₅F₂IN₂O₃S
• MW: 350.081779241562
• CID: 4887243
• Update Time: 2025-08-04

3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide

• Inchi： 1S/C6H5F2IN2O3S/c7-4(8)2-1-3(9)6(11-5(2)12)15(10,13)14/h1,4H,(H,11,12)(H2,10,13,14)
• InChI Key： LRQFKIQVBBVPQZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C(NC=1S(N)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: -0.2
• Topological Polar Surface Area: 97.6

Additional information on 3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide

Introduction to 3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide (CAS No. 1807010-02-1)

3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1807010-02-1, belongs to the pyridine sulfonamide class, which is well-documented for its role in drug discovery and development. The presence of multiple functional groups, including a difluoromethyl moiety, a hydroxyl group, an iodine substituent, and a sulfonamide moiety, makes this molecule a promising candidate for further investigation in various therapeutic applications.

The difluoromethyl group is particularly noteworthy as it is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In recent years, compounds featuring the difluoromethyl group have been extensively studied for their ability to act as bioisosteres, replacing larger or more polar groups without significantly altering the overall biological activity. This property has been exploited in the design of novel antiviral, anticancer, and anti-inflammatory agents.

The hydroxyl group in 3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide contributes to the molecule's solubility and reactivity, enabling it to participate in various hydrogen bonding interactions. This feature is particularly important in drug design, as it can influence the compound's bioavailability and interaction with biological targets. Additionally, the iodine substituent at the 5-position of the pyridine ring can serve as a handle for further chemical modifications, such as cross-coupling reactions, which are commonly employed in late-stage functionalization during drug development.

The sulfonamide moiety at the 6-position is another critical feature of this compound. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The sulfonamide group can form stable hydrogen bonds with biological targets, leading to high affinity and selectivity. Furthermore, sulfonamides can be easily modified to introduce additional functional groups, making them versatile scaffolds for drug design.

Recent studies have highlighted the potential of pyridine sulfonamides as inhibitors of enzymes involved in cancer metabolism. For instance, compounds similar to 3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide have shown promise in targeting enzymes such as polo-like kinase 1 (PLK1) and Janus kinases (JAKs), which are implicated in tumor growth and progression. The unique combination of functional groups in this molecule makes it an attractive candidate for further exploration in oncology research.

In addition to its applications in oncology, 3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide may also find utility in other therapeutic areas. For example, the presence of an iodine atom allows for positron emission tomography (PET) imaging applications, where radiolabeled derivatives could be used for diagnostic purposes. The compound's ability to undergo cross-coupling reactions also suggests its potential use in synthesizing more complex molecules with tailored biological activities.

The synthesis of 3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include halogenation of the pyridine ring at the 5-position, introduction of the sulfonamide group at the 6-position, and functionalization at the 2-position with a hydroxyl group. The incorporation of a difluoromethyl group typically requires specialized reagents and conditions to achieve high regioselectivity and minimize side reactions.

Given its structural complexity and potential biological activities,3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide represents an exciting area for further research. Future studies could focus on exploring its pharmacological profile through both computational modeling and experimental validation. Additionally, this compound could serve as a starting point for generating novel derivatives with enhanced potency or improved pharmacokinetic properties.

The growing interest in pyridine-based scaffolds underscores their importance in modern drug discovery. Compounds like 3-(Difluoromethyl)-2-hydroxy-5-iodopyridine-6-sulfonamide exemplify how structural diversity can be leveraged to develop innovative therapeutics. As research continues to uncover new biological targets and mechanisms, this molecule may play a significant role in addressing unmet medical needs across various disease areas.